Cas no 133099-84-0 (Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-)

Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)- structure
133099-84-0 structure
Product Name:Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
CAS No:133099-84-0
MF:C11H15BrO5
MW:307.137803316116
CID:1236647
PubChem ID:11077667
Update Time:2025-04-20

Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)-
    • 1-bromo-3-methoxy-2,5-bis(methoxymethoxy)benzene
    • DTXSID90454437
    • 133099-84-0
    • Inchi: 1S/C11H15BrO5/c1-13-6-16-8-4-9(12)11(17-7-14-2)10(5-8)15-3/h4-5H,6-7H2,1-3H3
    • InChI Key: SYICHUZHCQLBNX-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1OCOC)OC)OCOC

Computed Properties

  • Exact Mass: 306.01025
  • Monoisotopic Mass: 306.01029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.15
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